BCAT3 vs. BCAT4 Paralog Discrimination: MTOH Is a Substrate for BCAT3 but Completely Inert Toward BCAT4
In side-by-side recombinant enzyme assays using Arabidopsis thaliana BCAT3 and BCAT4, 2-oxo-6-methylthiohexanoic acid (MTOH) displays a qualitative activity dichotomy versus its one-carbon-shorter analogs. BCAT3 converts MTOH with relative activities of 62% (at 0.1 mM substrate) and 86% (at 2 mM) compared with 4-methylthio-2-oxobutanoate (MTOB = 100%) [1]. In contrast, BCAT4 yields zero detectable activity with MTOH at both 0.1 mM and 2 mM concentrations, while robustly converting MTOB (100%) and MTOP (48–53%) [2]. The differential selectivity means that MTOH cannot be functionally replaced by MTOB or MTOP in experiments involving BCAT4, and it uniquely discriminates BCAT3 from BCAT4 activity in coupled aminotransferase assays.
BCAT4: 0% (0.1–2 mM)
| Evidence Dimension | Relative enzyme activity (% of MTOB reference) at two substrate concentrations |
|---|---|
| Target Compound Data | BCAT3: 62% (0.1 mM), 86% (2 mM); BCAT4: 0% (0.1 mM), 0% (2 mM) |
| Comparator Or Baseline | MTOB (4-methylthio-2-oxobutanoate): BCAT3 100%/100%; BCAT4 100%/100%. MTOP (5-methylthio-2-oxopentanoate): BCAT3 109%/112%; BCAT4 48%/53% |
| Quantified Difference | BCAT4 Δ(MTOH vs. MTOB activity) = –100%; BCAT3 Δ(MTOH vs. MTOP activity at 0.1 mM) = –47 percentage points |
| Conditions | Recombinant BCAT3 and BCAT4 proteins expressed in E. coli; coupled enzyme assay; substrate concentrations 0.1 mM and 2.0 mM; pH and temperature per published methods |
Why This Matters
For researchers dissecting BCAT3 vs. BCAT4 contributions to the Met chain elongation pathway, only MTOH provides a BCAT3-selective, BCAT4-inert probe substrate, eliminating ambiguity from overlapping paralog activities.
- [1] Knill T, Schuster J, Binder S. Arabidopsis Branched-Chain Aminotransferase 3 Functions in Both Amino Acid and Glucosinolate Biosynthesis. Plant Physiol. 2008;146(3):1028–1039. Table II. View Source
- [2] Schuster J, Knill T, Reichelt M, Gershenzon J, Binder S. BRANCHED-CHAIN AMINOTRANSFERASE4 Is Part of the Chain Elongation Pathway. Plant Cell. 2006;18(10):2664–2679. Table 1. View Source
